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Introduction

ATTO 465 is a fluorescent label derived from the well-known dye Acriflavine.[1] It exhibits
strong absorption and high fluorescence quantum yield, making it a robust tool for various life
science applications, including the labeling of proteins and nucleic acids.[2][3] ATTO 465
maleimide is a thiol-reactive derivative of this dye, specifically designed for covalent
attachment to sulfhydryl groups, such as those found in cysteine residues of proteins.[2] This
reactivity makes it an excellent choice for labeling antibodies for use in flow cytometry, a
powerful technique for the multi-parametric analysis of single cells.[4]

Flow cytometry allows for the identification and quantification of cell populations based on their
light scattering and fluorescence properties.[4] By conjugating ATTO 465 maleimide to an
antibody specific for a cell surface antigen, researchers can selectively label and subsequently
identify and quantify cells expressing that particular marker. The favorable spectral properties
of ATTO 465, with an excitation maximum around 453 nm and an emission maximum around
506 nm, make it compatible with common flow cytometer laser lines, such as the 405 nm or
445 nm lasers.[1]
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These application notes provide detailed protocols for the conjugation of ATTO 465 maleimide
to an antibody and the subsequent use of the labeled antibody for the analysis of live cells by
flow cytometry.

Properties of ATTO 465

The optical and physical properties of ATTO 465 are summarized in the table below.

Property Value Reference
Excitation Maximum (Aex) 453 nm [1]
Emission Maximum (Aem) 506 nm [1]

Molar Extinction Coefficient

7.5x10M M-1 cm-1 [2]
(emax)
Fluorescence Quantum Yield

70% [1]
(nfl)
Fluorescence Lifetime (tfl) 5.0 ns [1]
Molecular Weight 518 g/mol [3]
Recommended Laser Line 405 nm or 445 nm [1]
Common Emission Filter 515/30 nm bandpass

Experimental Protocols
Part 1: Conjugation of ATTO 465 Maleimide to an
Antibody

This protocol describes the steps to covalently link ATTO 465 maleimide to a primary antibody.
The maleimide group reacts with free sulfhydryl (thiol) groups on the antibody, typically on
cysteine residues. If the antibody does not have free thiols, they can be generated by gentle
reduction of disulfide bonds.

Materials:

» Purified antibody (1-5 mg) in a suitable buffer (e.g., PBS, pH 7.4)
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e ATTO 465 maleimide
¢ Anhydrous, amine-free Dimethylformamide (DMF) or Dimethyl sulfoxide (DMSO)
e Reducing agent (optional): Tris(2-carboxyethyl)phosphine (TCEP) or Dithiothreitol (DTT)
o Phosphate-Buffered Saline (PBS), pH 7.4
o Gel filtration column (e.g., Sephadex G-25)
» Reaction tubes
e Stirring/rocking platform
Procedure:
e Antibody Preparation:
o Dissolve 1-5 mg of the antibody in 1 ml of PBS (pH 7.4).[5]

o (Optional: Reduction of Disulfide Bonds) If the antibody has no available free thiols, they
can be generated by reducing disulfide bonds. Add a 10-fold molar excess of TCEP to the
antibody solution and incubate for 30 minutes at room temperature. If using DTT, it must
be removed by dialysis before adding the maleimide dye. TCEP does not need to be
removed.

o ATTO 465 Maleimide Stock Solution Preparation:

o Immediately before use, dissolve 1.0 mg of ATTO 465 maleimide in 50—200 pl of
anhydrous, amine-free DMF or DMSO.[5] The stock solution should be protected from
light.

o Conjugation Reaction:

o While gently stirring or rocking the antibody solution, add a 10-20 molar excess of the
dissolved ATTO 465 maleimide.[6]
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o Incubate the reaction mixture for 2 hours at room temperature or overnight at 4°C,
protected from light.[6]

 Purification of the Conjugate:

o Separate the labeled antibody from unreacted dye using a gel filtration column (e.g.,
Sephadex G-25) pre-equilibrated with PBS (pH 7.4).[5]

o The first colored band to elute from the column is the antibody-dye conjugate. Slower-
moving colored bands represent unbound dye.[5]

o Collect the fractions containing the labeled antibody.

» Determination of Degree of Labeling (DOL):

o The DOL, or the average number of dye molecules per antibody, can be determined by
measuring the absorbance of the conjugate at 280 nm (for the protein) and at the
absorbance maximum of ATTO 465 (453 nm).

o The concentration of the antibody can be calculated using the following formula: Antibody
Concentration (M) = [A280 - (A453 * CF)] / €_protein where CF is the correction factor for
the dye's absorbance at 280 nm (CF for ATTO 465 is 0.48) and €_protein is the molar
extinction coefficient of the antibody (e.g., ~210,000 M-1cm-1 for IgG).

o The concentration of the dye is calculated as: Dye Concentration (M) = A453 / £_dye
where €_dye for ATTO 465 is 75,000 M-1cm-1.[2]

o The DOL is the ratio of the dye concentration to the antibody concentration. An optimal
DOL for flow cytometry is typically between 2 and 5.

» Storage of the Conjugated Antibody:

o Store the purified antibody-dye conjugate at 4°C, protected from light. For long-term
storage, it can be aliquoted and stored at -20°C. Avoid repeated freeze-thaw cycles.

Workflow for Antibody Conjugation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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